Cas no 15497-40-2 (2,3-Dihydro-1H-indene-5-carbonyl Chloride)

• Product Name: 2,3-Dihydro-1H-indene-5-carbonyl Chloride
• CAS No: 15497-40-2
• MF: C₁₀H₉ClO
• MW: 180.630861997604
• CID: 2121607
• PubChem ID: 20109413
• Update Time: 2025-07-27

2,3-Dihydro-1H-indene-5-carbonyl Chloride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydro-1H-indene-5-carbonyl chloride
• 1H-Indene-5-carbonyl chloride, 2,3-dihydro-
• 5-indan-carbonyl chloride
• 2,3-Dihydro-1H-indene-5-carbonyl Chloride

• Inchi： 1S/C10H9ClO/c11-10(12)9-5-4-7-2-1-3-8(7)6-9/h4-6H,1-3H2
• InChI Key： CCTGNCRJXVHMAW-UHFFFAOYSA-N
• SMILES： ClC(C1C=CC2=C(C=1)CCC2)=O

Computed Properties

• Exact Mass: 180.0341926g/mol
• Monoisotopic Mass: 180.0341926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 17.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on 2,3-Dihydro-1H-indene-5-carbonyl Chloride

Introduction to 2,3-Dihydro-1H-indene-5-carbonyl Chloride (CAS No: 15497-40-2)

2,3-Dihydro-1H-indene-5-carbonyl Chloride, identified by its Chemical Abstracts Service (CAS) number 15497-40-2, is a significant intermediate in the field of organic synthesis and pharmaceutical chemistry. This compound belongs to the class of heterocyclic derivatives, characterized by its fused ring system and a reactive carbonyl chloride functionality. The unique structural features of this molecule make it a valuable building block for the synthesis of more complex molecules, particularly in the development of novel therapeutic agents.

The structure of 2,3-Dihydro-1H-indene-5-carbonyl Chloride consists of a dihydroindene core, which is a seven-membered aromatic ring system with two additional hydrogen atoms at the 2 and 3 positions. The presence of a carbonyl chloride group at the 5-position imparts high reactivity, making it an excellent electrophile for various nucleophilic substitution reactions. This reactivity is harnessed in synthetic chemistry to construct more intricate molecular architectures, including those relevant to drug discovery.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in bioactive molecules. The dihydroindene scaffold is particularly noteworthy because it is found in numerous natural products and pharmaceuticals. For instance, derivatives of dihydroindene have been explored as intermediates in the synthesis of nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The carbonyl chloride functionality further enhances its utility by allowing for facile introduction of amine or alcohol groups via nucleophilic addition reactions.

The synthesis of 2,3-Dihydro-1H-indene-5-carbonyl Chloride typically involves multi-step organic transformations starting from readily available precursors. One common approach involves the chlorination of an indene derivative followed by functional group manipulation to introduce the dihydro structure. Advanced synthetic techniques, such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to optimize yields and purity. These methods align with modern green chemistry principles by minimizing waste and improving atom economy.

Recent advancements in pharmaceutical research have highlighted the importance of carbonyl chloride-containing intermediates in medicinal chemistry. The reactivity of these compounds allows for rapid diversification of molecular libraries, which is crucial for high-throughput screening programs. For example, 2,3-Dihydro-1H-indene-5-carbonyl Chloride has been utilized in the synthesis of kinase inhibitors, where its ability to form amide or urea bonds is particularly advantageous. Such applications underscore its significance in drug development pipelines.

The chemical properties of this compound make it a versatile tool for synthetic chemists. Its stability under standard conditions allows for easy handling and storage, while its reactivity ensures that it can be incorporated into a wide range of target molecules. Additionally, the presence of both aromatic and aliphatic regions in its structure provides opportunities for diverse functionalization strategies. This flexibility is highly valued in medicinal chemistry where structural diversity is key to discovering new therapeutic entities.

In the context of biologically active compounds, derivatives of 2,3-Dihydro-1H-indene-5-carbonyl Chloride have shown promise as modulators of enzyme activity and receptor binding. For instance, modifications at the 5-position carbonyl chloride group can alter electronic properties, influencing interactions with biological targets. Such tuning is critical for optimizing pharmacokinetic profiles and minimizing off-target effects. Computational modeling studies have further elucidated how structural variations impact binding affinity and efficacy.

The industrial applications of this compound extend beyond pharmaceuticals into agrochemicals and specialty chemicals. Its role as a precursor for more complex molecules has been leveraged in the development of crop protection agents and advanced materials. The ability to efficiently synthesize derivatives with tailored properties makes it a valuable asset for industrial chemists seeking innovative solutions.

Future research directions may focus on exploring novel synthetic pathways to enhance the accessibility and scalability of 2,3-Dihydro-1H-indene-5-carbonyl Chloride. Catalytic methods that reduce reliance on harsh reagents or hazardous byproducts could improve sustainability while maintaining high yields. Additionally, investigating its role in emerging fields such as organometallic chemistry or photoredox catalysis might uncover new synthetic possibilities.

Overall,2,3-Dihydro-1H-indene-5-carbonyl Chloride (CAS No: 15497-40-2) represents a cornerstone compound in synthetic organic chemistry with far-reaching implications for drug discovery and material science. Its unique structural features combined with high reactivity ensure its continued relevance in both academic research and industrial applications.